![molecular formula C5HCl3OS B1329967 3-Thiophenecarboxaldehyde, 2,4,5-trichloro- CAS No. 61200-61-1](/img/structure/B1329967.png)
3-Thiophenecarboxaldehyde, 2,4,5-trichloro-
Overview
Description
3-Thiophenecarboxaldehyde, 2,4,5-trichloro- (3TC) is a synthetic compound with a wide range of applications in the scientific research field. It is a colorless, crystalline solid with a strong sulfur-like odor and is used in the synthesis of various organic compounds. 3TC is also known as 2,4,5-trichloro-3-thiophenecarboxaldehyde and is used in the synthesis of various drugs and pharmaceuticals. It is an important intermediate for the synthesis of a variety of heterocyclic compounds and can be used in the synthesis of other organic compounds such as thiophene and thiophene derivatives.
Scientific Research Applications
Synthesis and Structural Analysis
- Thiophene-2-carboxaldehyde thiosemicarbazone forms tin complexes with distinct biological activities, demonstrating its utility in organometallic chemistry and potential biological applications (Teoh, Ang, Fun & Ong, 1999).
- The preparation of 2,5-thiophenedicarboxaldehyde, derived from thiophene, indicates its role in the synthesis of condensation products with amines and active methylene compounds, showing its versatility in chemical synthesis (Sone, 1964).
Optoelectronic Applications
- A derivative of thiophenecarboxaldehyde is used in the synthesis of π-conjugated molecules for optoelectronic applications, highlighting its importance in the development of electronic materials (Dall’Agnese et al., 2017).
Catalysts and Reactions
- 1,3,5-Tris(hydrogensulfato) benzene, used as a catalyst in synthesis reactions, involves the condensation of thiophenecarboxaldehyde derivatives, underscoring its role in facilitating chemical reactions (Karimi-Jaberi et al., 2012).
Polymer Science
- Novel copolymers involving halogen ring-trisubstituted thiophenecarboxaldehydes have been synthesized, indicating its use in the creation of new polymer materials with unique properties (Kharas et al., 2014).
Organometallic Chemistry
- Thiophene-2-carboxaldehyde thiosemicarbazone is a precursor in the formation of various iron carbonyl complexes, showcasing its relevance in organometallic synthesis and study (Hong et al., 2004).
Molecular Structure Studies
- Studies on the molecular structure and non-covalent interaction of thiophenecarboxaldehyde and its derivatives contribute to a deeper understanding of its chemical behavior, important in designing new molecules and materials (Li et al., 2019).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,4,5-trichlorothiophene-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HCl3OS/c6-3-2(1-9)4(7)10-5(3)8/h1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTZVFQVGTJRTTF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)C1=C(SC(=C1Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HCl3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70210119 | |
Record name | 3-Thiophenecarboxaldehyde, 2,4,5-trichloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70210119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
61200-61-1 | |
Record name | 2,4,5-Trichloro-3-thiophenecarboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=61200-61-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Thiophenecarboxaldehyde, 2,4,5-trichloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061200611 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Thiophenecarboxaldehyde, 2,4,5-trichloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70210119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4,5-trichlorothiophene-3-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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